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Compound of Interest

Compound Name: GNE 220 hydrochloride

Cat. No.: B2853846

Introduction

GNE 220 hydrochloride is a potent and selective inhibitor of Mitogen-Activated Protein Kinase
Kinase Kinase Kinase 4 (MAP4K4), with a reported IC50 of 7 nM.[1][2] Its utility in cell-based
assays and other in vitro experiments necessitates the accurate preparation of stock solutions.
Dimethyl sulfoxide (DMSO) is a common solvent for GNE 220 hydrochloride due to its good
solubilizing properties for many organic molecules.[1][2][3][4] These application notes provide a
detailed protocol for the preparation, storage, and handling of GNE 220 hydrochloride stock
solutions in DMSO for research purposes.

Physicochemical Properties

A summary of the relevant physicochemical data for GNE 220 hydrochloride is presented in

the table below.
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Property Value Source
CAS Number 2448286-21-1 [1]
Molecular Formula C25H27CINs [1]
Molecular Weight 474.99 g/mol [11[31[5]
Appearance Solid Powder [1]

Purity >98% [1]
Solubility in DMSO 5.4 mg/mL (11.37 mM) [11[2][3][4]
Solubility in H20 5.0 mg/mL (10.53 mM) [1112][3]

Note: Dissolution in both DMSO and water may require ultrasonication to facilitate the process.

[1I[21[3]14]

Signaling Pathway Context

GNE 220 hydrochloride selectively inhibits MAP4K4, a member of the Ste20-like kinase
family. MAP4K4 is involved in various cellular processes, including cell motility and cytoskeletal
regulation. Its inhibition can impact downstream signaling cascades.

Downstream Signaling

MAP4K4 (e.g., INK pathway,
Cytoskeletal Regulation)

Click to download full resolution via product page
GNE 220 hydrochloride inhibits MAP4K4 signaling.

Experimental Protocol: Preparation of a 10 mM GNE
220 Hydrochloride Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of GNE 220 hydrochloride
in DMSO.

Materials and Equipment
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e GNE 220 hydrochloride (solid powder)

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
e Analytical balance

e Microcentrifuge tubes or amber glass vials

o Pipettors and sterile pipette tips

» Vortex mixer

» Bath sonicator

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Stock Solution Calculation

To prepare a 10 mM stock solution, the required mass of GNE 220 hydrochloride is calculated
using its molecular weight (474.99 g/mol ).

Calculation for 1 mL of 10 mM Stock Solution:

e Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)
e Mass (mg) = 0.010 mol/L * 0.001 L * 474.99 g/mol * 1000 mg/g

e Mass (mg) =4.75 mg

Therefore, 4.75 mg of GNE 220 hydrochloride is needed to prepare 1 mL of a 10 mM stock
solution.

Step-by-Step Procedure

o Preparation: Before starting, allow the GNE 220 hydrochloride vial and the DMSO to
equilibrate to room temperature. This is particularly important for DMSO, as it can absorb
atmospheric moisture when cold, which might affect the compound's stability and solubility.

[2]
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e Weighing: Carefully weigh out 4.75 mg of GNE 220 hydrochloride powder using an
analytical balance and transfer it into a sterile microcentrifuge tube or an appropriate vial.

e Solvent Addition: Add 1.0 mL of anhydrous DMSO to the tube containing the GNE 220
hydrochloride.

 Dissolution:
o Tightly cap the tube and vortex thoroughly for 1-2 minutes to initiate dissolution.

o To ensure complete dissolution, place the tube in a bath sonicator and sonicate for 5-10
minutes.[1][2][3][4] The solution should become clear. Visually inspect the solution against
a light source to ensure no solid particles remain.

« Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the
stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.

e Storage:
o For long-term storage (up to 6 months), store the aliquots at -80°C.[2]
o For short-term storage (up to 1 month), aliquots can be stored at -20°C.[1][2]

o Ensure the storage containers are tightly sealed to prevent moisture absorption and are
protected from light.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of the GNE 220
hydrochloride stock solution.
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Preparation

1. Weigh 4.75 mg
GNE 220 HCI

Disso&ution

2.Add 1 mL DMSO

:

3. Vortex Thoroughly

:

4. Sonicate to
Clarify Solution

Storage
y

5. Aliquot into
Single-Use Volumes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for GNE 220 hydrochloride stock preparation.

Safety Precautions

e Always handle GNE 220 hydrochloride and DMSO in a well-ventilated area or a chemical
fume hood.
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o Wear appropriate personal protective equipment, including gloves, a lab coat, and safety
glasses.

o Consult the Safety Data Sheet (SDS) for GNE 220 hydrochloride and DMSO before
handling.

e DMSO is a powerful solvent and can facilitate the absorption of chemicals through the skin.
Avoid direct contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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